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Compound of Interest

Compound Name: Diamthazole

Cat. No.: B1206777 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diamthazole, also known as Dimazole, is a synthetic antifungal agent belonging to the

benzothiazole class of compounds.[1][2][3][4] It is utilized in research for investigating fungal

infections.[1][2] Proper preparation of stock solutions is critical for obtaining reliable and

reproducible results in various assays. These application notes provide detailed protocols for

the preparation, storage, and handling of Diamthazole stock solutions for both in vitro and in

vivo studies.

Data Presentation
A summary of the key quantitative data for Diamthazole and its hydrochloride salt is presented

in the table below for easy reference and comparison.
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Property Diamthazole
Diamthazole
Hydrochloride

Diamthazole
Dihydrochloride

Synonyms Dimazole, Asterol[3][5]
Dimazole

hydrochloride[1]

Dimazole

dihydrochloride,

Asterol

Dihydrochloride[6]

CAS Number 95-27-2[2][3] 17140-69-1[1] 136-96-9[6]

Molecular Formula C15H23N3OS[2][3] C15H24ClN3OS[7] C15H25Cl2N3OS[6]

Molecular Weight 293.43 g/mol [2] 329.89 g/mol 366.35 g/mol [6]

Appearance
White to yellow solid

powder[2]
- Crystals[6]

Solubility

DMSO: 100 mg/mL

(303.13 mM) with

ultrasonic and

warming[1][7]

Water, Methanol,

Ethanol: Freely

soluble[6]

Storage (Powder) -20°C for 3 years[2] - -

Storage (Solvent)

-80°C for 6 months;

-20°C for 1 month[1]

[2]

-80°C for 6 months;

-20°C for 1 month[1]
-

Experimental Protocols
Protocol 1: Preparation of High-Concentration
Diamthazole Stock Solution for In Vitro Assays
This protocol describes the preparation of a 100 mg/mL stock solution of Diamthazole in

Dimethyl Sulfoxide (DMSO).

Materials:

Diamthazole powder

Anhydrous or newly opened DMSO
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Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath or heat block

Ultrasonic bath

Procedure:

Weighing: Accurately weigh the desired amount of Diamthazole powder in a sterile

container.

Solvent Addition: Add the appropriate volume of DMSO to achieve a final concentration of

100 mg/mL. For example, to prepare 1 mL of stock solution, add 1 mL of DMSO to 100 mg of

Diamthazole.

Dissolution:

Vortex the mixture thoroughly.

To aid dissolution, warming and sonication are recommended.[1][7] Heat the solution to

160°C.[1][7]

Use an ultrasonic bath to facilitate complete dissolution.[1] Ensure the solution is clear and

free of any precipitate.

Aliquoting and Storage:

Once completely dissolved, aliquot the stock solution into smaller, single-use volumes in

sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles that can lead to

product inactivation.[1]

Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.[1][2] Ensure

the tubes are sealed tightly to prevent moisture absorption.[1]
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Protocol 2: Preparation of Diamthazole Working Solution
for In Vivo Assays
This protocol provides a method for preparing a 2.5 mg/mL working solution of Diamthazole
suitable for in vivo experiments.[1]

Materials:

Diamthazole stock solution in DMSO (e.g., 25 mg/mL)

PEG300 (Polyethylene glycol 300)

Tween-80

Saline (0.9% NaCl in ddH₂O)

Sterile tubes

Vortex mixer

Ultrasonic bath

Procedure:

Prepare a 25 mg/mL DMSO Stock: Following Protocol 1, prepare a stock solution of

Diamthazole in DMSO at a concentration of 25 mg/mL.

Formulation (for 1 mL working solution):

In a sterile tube, add 100 µL of the 25 mg/mL Diamthazole DMSO stock solution.

Add 400 µL of PEG300 and mix thoroughly by vortexing.

Add 50 µL of Tween-80 and mix again until the solution is homogeneous.

Add 450 µL of Saline to bring the final volume to 1 mL. Mix well.

Final Concentration: This procedure yields a 2.5 mg/mL clear solution of Diamthazole.[1]
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Sonication: If any precipitation or phase separation occurs, use an ultrasonic bath to aid

dissolution.[1]

Usage: It is recommended to prepare this working solution fresh on the day of use for in vivo

experiments.[1]

Visualizations
Experimental Workflow for Stock Solution Preparation

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://go.drugbank.com/drugs/DB13858
https://go.drugbank.com/drugs/DB13858
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206777?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Weighing

Step 2: Dissolution

Step 3: Storage

Weigh Diamthazole Powder

Add DMSO

Transfer to tube

Vortex

Heat & Sonicate

Check for Clarity

Precipitate Present

Aliquot into Tubes

Clear Solution

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing Diamthazole stock solution.
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General Antifungal Mechanism: Ergosterol Biosynthesis
Inhibition
Disclaimer: The specific molecular target of Diamthazole within the ergosterol biosynthesis

pathway is not definitively established in the provided search results. The following diagram

illustrates a general and common mechanism of action for many synthetic antifungal agents.
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Ergosterol Biosynthesis Pathway
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Caption: Inhibition of ergosterol biosynthesis, a common antifungal mechanism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206777?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

